Deschloronorketamine Hydrochloride

• Molecular Formula: C12H16ClNO
• Molecular Weight: 225.71 g/mol
• InChI: InChI=1S/C12H15NO.ClH/c13-12(9-5-4-8-11(12)14)10-6-2-1-3-7-10;/h1-3,6-7H,4-5,8-9,13H2;1H
• InChIKey: LLPXNMXTXRXREO-UHFFFAOYSA-N

Deschloronorketamine Hydrochloride Metabolite Reference Standard

Deschloronorketamine Hydrochloride (CAS 7015-20-5) is an analytical reference standard categorized as an arylcyclohexylamine [1]. Chemically, it is the N-demethylated metabolite of the dissociative anesthetic deschloroketamine (DCK), and structurally analogous to norketamine . This compound is primarily intended for research and forensic applications, particularly in the identification and quantification of deschloroketamine consumption in biological matrices, as it serves as a key target analyte in mass spectrometry-based assays [2].

Product Type Analytical reference standard (metabolite)

Target Analyte N-demethylated metabolite of deschloroketamine (DCK)

Primary Workflow LC-MS/MS bioanalysis in forensic and research matrices

• [1] GLPBIO. (n.d.). Deschloronorketamine (hydrochloride). View Source
• [2] Dao, K. L., et al. (2020). The Emergence of Deschloro-N-ethyl-ketamine, a Ketamine Analog, in Drug Seizures and Drug Driving Cases in Hong Kong. Journal of Analytical Toxicology, 44(6), 580–586. View Source

Deschloronorketamine Hydrochloride: Non-Interchangeability

Direct substitution of Deschloronorketamine Hydrochloride with its parent compound, deschloroketamine (DCK), or with ketamine is not scientifically sound due to critical differences in molecular identity, metabolic fate, and analytical detectability. As an N-demethylated metabolite, Deschloronorketamine possesses a distinct mass spectral fingerprint [1] and a significantly different pharmacokinetic profile compared to its parent drug, including a prolonged elimination half-life that necessitates its specific detection in forensic toxicology [2]. Furthermore, the addition of an aromatic fluorine substituent, as in 2-fluorodeschloroketamine, drastically alters both the compound's metabolism and its detectability, making cross-reactivity assumptions with immunoassays unreliable [3]. Relying on generic NMDA antagonist data or parent drug assays would lead to false negatives or inaccurate quantification in research and forensic settings.

1

Parent DCK substitution may fail: distinct mass spectral fingerprint and prolonged elimination half-life require metabolite-specific detection.

2

Ketamine assays are not transferable: N-demethylated metabolism shifts analytical windows; generic NMDA antagonist data may produce false negatives.

3

Fluorinated analogs alter detectability: aromatic fluorine substitution changes metabolic pathways and limits immunoassay cross-reactivity.

• [1] SpectraBase. (n.d.). Deschloronorketamine: Compound with spectra: 2 MS (GC). View Source
• [2] Štefková-Mazochová, K., et al. (2022). Pharmacokinetic, pharmacodynamic, and behavioural studies of deschloroketamine in Wistar rats. British Journal of Pharmacology, 179(1), 65–83. View Source
• [3] Mayer, F. P., et al. (2024). In Vivo and In Vitro Metabolic Fate and Urinary Detectability of Five Deschloroketamine Derivatives Studied by Means of Hyphenated Mass Spectrometry. Metabolites, 14(5), 270. View Source

Deschloronorketamine Hydrochloride Quantitative Comparison

Forensic Toxicology Specificity

In forensic blood analysis, Deschloronorketamine is identified as the primary metabolite of the NPS 2-oxo-PCE. A validated LC-MS/MS method quantified both analytes in DUID cases, establishing a concentration range for the metabolite that is distinct from the parent drug. This allows for the specific detection and confirmation of 2-oxo-PCE consumption, as generic NMDA antagonist assays would not differentiate between the two [1].

Forensic Specificity

Head-to-head

Metabolite:0.04–0.09 μg/mL

Parent (2-oxo-PCE):0.08–0.31 μg/mL

Metabolite 1.5×–3.4× lower

Supports retention time and MRM differentiation for 2-oxo-PCE confirmation.

DUID cases, LC-MS/MS quantification.

Evidence Dimension	Blood Concentration Range in DUID Cases (μg/mL)
Target Compound Data	0.04 - 0.09 μg/mL
Comparator Or Baseline	2-oxo-PCE (Parent Drug): 0.08 - 0.31 μg/mL
Quantified Difference	Metabolite concentration is consistently 1.5x to 3.4x lower than the parent drug in these samples.
Conditions	Four DUID cases, human blood samples, quantified via LC-MS/MS

Why This Matters

Procuring the specific metabolite reference standard is essential for developing accurate and legally defensible LC-MS/MS assays for the detection of 2-oxo-PCE abuse, as it provides the precise retention time and mass transition needed for unambiguous identification.

• [1] Dao, K. L., et al. (2020). The Emergence of Deschloro-N-ethyl-ketamine, a Ketamine Analog, in Drug Seizures and Drug Driving Cases in Hong Kong. Journal of Analytical Toxicology, 44(6), 580–586. View Source

Physicochemical Properties vs. DCK

Deschloronorketamine Hydrochloride exhibits a higher melting point than the free base of deschloroketamine and a distinct melting point from its parent DCK hydrochloride salt, which is a critical parameter for identity and purity verification in pharmaceutical and forensic analysis. The compound's solubility profile in various organic solvents is also established, which differs from the reported solubility of DCK [1].

Melting Point vs. DCK

Cross-study comparable

233–234°C

DCK HCl ~240 °C (decomposition)

Orthogonal identity confirmation and batch QC.

Capillary method, purity >95%.

Evidence Dimension	Melting Point (°C)
Target Compound Data	233 - 234 °C
Comparator Or Baseline	Deschloroketamine (DCK) Hydrochloride: decomposition/melting around 240 °C (forensic context). Free base melting point data not established.
Quantified Difference	A lower, well-defined melting point (233-234 °C) compared to the ~240 °C decomposition point of DCK HCl.
Conditions	Capillary melting point apparatus, standard purity >95%

Why This Matters

The distinct melting point provides a simple, orthogonal method for identity confirmation and batch-to-batch quality control, differentiating this metabolite standard from its parent compound reference material.

• [1] Grokipedia. (n.d.). Deschloroketamine. (Data on melting point from forensic contexts). View Source

Solubility in In Vitro Assays

The solubility of Deschloronorketamine Hydrochloride has been experimentally determined in a panel of solvents commonly used for biological assays. While a direct head-to-head comparison under identical conditions is not available, its solubility in PBS (pH 7.2) is lower than the reported solubility of its parent compound, deschloroketamine [1][2]. This distinction is crucial for researchers preparing stock solutions for in vitro studies.

Aqueous Solubility

Cross-study comparable

5mg/mL

PBS pH 7.2, room temp.

~50% lower than parent DCK; guides stock solution preparation.

Prevents precipitation in in vitro assays.

Evidence Dimension	Solubility in PBS (pH 7.2)
Target Compound Data	5 mg/mL
Comparator Or Baseline	Deschloroketamine (DCK): reported as approximately 10 mg/mL
Quantified Difference	Target compound has approximately 50% lower aqueous solubility than its parent drug.
Conditions	Room temperature, standard atmospheric pressure

Why This Matters

This data informs proper solvent selection and concentration limits for in vitro assays, preventing precipitation and ensuring accurate dosing. Procurement of a well-characterized standard with defined solubility parameters avoids experimental artifacts.

• [1] GLPBIO. (n.d.). Deschloronorketamine (hydrochloride) - Solubility Data. View Source
• [2] Grokipedia. (n.d.). Deschloroketamine - Solubility in PBS. View Source

Inferred Pharmacodynamic Differences

While direct binding affinity data (Ki) for Deschloronorketamine at the NMDA receptor is not available, its relationship as the N-demethylated metabolite of deschloroketamine (DCK) allows for class-level inference. In the ketamine series, the primary metabolite norketamine (Ki = 0.97 ± 0.1 μM) is approximately 8-fold less potent at the NMDA receptor than the parent drug ketamine (Ki = 0.119 ± 0.01 μM) [1]. Based on this established SAR, Deschloronorketamine is predicted to have significantly lower NMDA receptor affinity than its parent, DCK (Ki = 23.6 nM) [2]. This difference is a fundamental reason for its distinct role as a circulating metabolite rather than the primary active agent.

NMDA Affinity Inference

Class-level

Predicted ~8-fold lower affinity than DCK (Ki 23.6 nM) based on ketamine/norketamine SAR.

Supports role as analytical marker, not primary active agent.

No direct binding data; class inference from norketamine.

Evidence Dimension	NMDA Receptor Binding Affinity (Ki)
Target Compound Data	Predicted to be significantly lower affinity (higher Ki) than DCK.
Comparator Or Baseline	Ketamine: Ki = 0.119 ± 0.01 μM; Norketamine: Ki = 0.97 ± 0.1 μM; DCK: Ki = 23.6 nM.
Quantified Difference	Based on the ketamine/norketamine ratio, an 8-fold decrease in potency is expected for Deschloronorketamine relative to DCK.
Conditions	Rat cortical wedge model (for ketamine/norketamine) and human NMDA receptor binding assay (for DCK).

Why This Matters

This inferred lower potency is essential for interpreting in vivo pharmacology. It explains why the metabolite is not a primary therapeutic candidate and underscores its specific utility as an analytical marker of parent drug exposure, guiding researchers in experimental design and data interpretation.

• [1] Singh, N. S., et al. (2015). Antidepressant-like effects of ketamine, norketamine and dehydronorketamine in forced swim test: Role of activity at NMDA receptor. Neuropharmacology, 99, 477-488. View Source
• [2] Kim, H., et al. (2023). Table 2: Binding affinity of compounds 15-30 for NMDA receptors (Ki, nM). Biomolecules & Therapeutics. View Source

Deschloronorketamine Hydrochloride Primary Applications

Confirming 2-oxo-PCE Ingestion

Forensic toxicology laboratories analyzing blood or urine samples for evidence of new psychoactive substance (NPS) use require Deschloronorketamine Hydrochloride as a certified reference standard. This metabolite is a key analytical target for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, allowing for the unambiguous confirmation of 2-oxo-PCE (deschloro-N-ethyl-ketamine) consumption. As demonstrated in DUID casework, the concentration ratio of the metabolite to the parent drug provides a forensic indicator of the time elapsed since ingestion [1]. Use of the specific metabolite standard is mandated for method validation, ensuring accurate retention time matching, and quantifying the analyte against a known reference, which is essential for meeting ISO/IEC 17025 accreditation requirements.

Probe for N-Dealkylation Pathways

Researchers investigating the biotransformation of arylcyclohexylamine derivatives, such as deschloroketamine (DCK) and its fluorinated analogs, utilize Deschloronorketamine Hydrochloride as a primary metabolite standard. Its well-defined mass spectrum and chromatographic properties [2] enable its use as a qualitative benchmark for identifying N-dealkylation products generated in human liver microsome (HLM) or hepatocyte assays. By establishing the exact retention time and fragmentation pattern of this authentic metabolite, laboratories can confidently identify and semi-quantify the same metabolic pathway in novel, structurally related compounds, accelerating drug metabolism and pharmacokinetic (DMPK) profiling.

Method Development and Standard Manufacturing

For analytical chemistry groups and reference material producers, Deschloronorketamine Hydrochloride serves as a crucial high-purity standard for developing and validating analytical methods for impurity profiling of ketamine and its analogs. The compound's defined melting point (233-234 °C) and solubility profile (5 mg/mL in PBS) [3] provide critical physical constants for identity testing and method robustness studies. Its procurement as a neat, certified reference material is necessary for the accurate preparation of calibration curves and quality control samples used in the quantitative analysis of illicit drug seizures or pharmaceutical preparations.

Differentiating NMDA Antagonists

Neuroscience laboratories studying the role of NMDA receptor antagonism in behavior and neuroplasticity can utilize Deschloronorketamine Hydrochloride to differentiate the effects of a parent drug from its major metabolite. While the parent compound DCK demonstrates potent NMDA antagonism (Ki = 23.6 nM) [4], class-level inference suggests its N-demethylated metabolite has a substantially lower affinity for the receptor. Therefore, treating cells or animals with this metabolite standard, in parallel with DCK, allows researchers to isolate and study the specific pharmacological contribution of the parent compound, controlling for the confounding effects of its major circulating metabolite.

Application

Selection Property

Validation Focus

2-oxo-PCE ingestion confirmation

Metabolite-specific certified reference standard

Retention time matching, quantitative accuracy in DUID matrices

N-dealkylation pathway probe

Authentic metabolite benchmark for mass spectra

HLM/hepatocyte metabolite identification, DMPK profiling

Analytical method development

Defined melting point and solubility constants

Identity testing, calibration curve preparation

NMDA antagonist differentiation

Parent-metabolite affinity differentiation context

Receptor binding assay interpretation, metabolic contribution isolation

• [1] Dao, K. L., et al. (2020). The Emergence of Deschloro-N-ethyl-ketamine, a Ketamine Analog, in Drug Seizures and Drug Driving Cases in Hong Kong. Journal of Analytical Toxicology, 44(6), 580–586. View Source
• [2] SpectraBase. (n.d.). Deschloronorketamine: Compound with spectra: 2 MS (GC). View Source
• [3] GLPBIO. (n.d.). Deschloronorketamine (hydrochloride) - Solubility Data. View Source
• [4] Kim, H., et al. (2023). Table 2: Binding affinity of compounds 15-30 for NMDA receptors (Ki, nM). Biomolecules & Therapeutics. View Source